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Compound of Interest

Compound Name:
(S)-4,4,7a-Trimethyl-5,6,7,7a-

tetrahydrobenzofuran-2(4H)-one

CAS No.: 81800-41-1

Cat. No.: B1205260

Get Quote

An In-depth Exploration of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one

Introduction
(-)-Loliolide, scientifically known as (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-
2(4H)-one, is a naturally occurring monoterpenoid lactone that has garnered significant

attention within the scientific community.[1][2][3] This ubiquitous compound is found across a

diverse range of terrestrial and marine organisms, from plants and algae to insects and corals.

[1][2] Initially identified for its contribution to the aroma of various plants, recent research has

unveiled a broad spectrum of potent biological activities, positioning (-)-loliolide as a promising

candidate for therapeutic development. This technical guide provides a comprehensive

overview of the known biological effects of (-)-loliolide, its mechanisms of action, and its

potential applications in drug discovery and development.

Chemical Profile
IUPAC Name: (S)-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
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Other Names: (-)-Loliolide, Dihydroactinidiolide

Molecular Formula: C₁₁H₁₆O₂[4]

Molecular Weight: 180.24 g/mol [4]

Structure: A bicyclic compound featuring a fused furanone and cyclohexane ring system.

Key Biological Activities and Mechanisms of Action
(-)-Loliolide exhibits a remarkable array of pharmacological properties, including anti-

inflammatory, antioxidant, neuroprotective, and anticancer activities.[2][3] The subsequent

sections delve into the specifics of these activities and the underlying molecular mechanisms.

Anti-inflammatory and Antioxidant Effects
A substantial body of evidence highlights the potent anti-inflammatory and antioxidant

properties of (-)-loliolide.[5][6] These dual activities are intrinsically linked and are primarily

mediated through the modulation of key signaling pathways.

Mechanism of Action:

Activation of the Nrf2/HO-1 Pathway: (-)-Loliolide has been shown to activate the Nuclear

factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) signaling pathway.[5][6]

Nrf2 is a master regulator of the antioxidant response, and its activation leads to the

transcription of a battery of antioxidant and cytoprotective genes, including HO-1. This action

helps to mitigate oxidative stress by reducing the production of intracellular reactive oxygen

species (ROS).[5]

Inhibition of the NF-κB Pathway: Chronic inflammation is often associated with the

overactivation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. (-)-Loliolide has

been demonstrated to suppress the activation of NF-κB.[7] This inhibition leads to a

downstream reduction in the expression of pro-inflammatory cytokines such as interleukin-6

(IL-6) and tumor necrosis factor-alpha (TNF-α), as well as inflammatory enzymes like

inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[7]
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Suppression of MAPK Signaling: The mitogen-activated protein kinase (MAPK) signaling

cascade is also a crucial player in inflammatory responses. Studies have indicated that (-)-

loliolide can suppress the activation of the MAPK pathway.[6]

These mechanisms collectively contribute to the compound's ability to alleviate inflammation

and oxidative stress, suggesting its potential therapeutic utility in inflammatory conditions.

Experimental Protocol: In Vitro Anti-inflammatory Assay in HaCaT Keratinocytes

This protocol outlines a typical experiment to evaluate the anti-inflammatory effects of (-)-

loliolide in human keratinocytes stimulated with pro-inflammatory cytokines.

Cell Culture: Human keratinocyte (HaCaT) cells are cultured in Dulbecco's Modified Eagle's

Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-

streptomycin at 37°C in a humidified 5% CO₂ incubator.

Cell Treatment: Cells are seeded in appropriate culture plates and allowed to adhere

overnight. Subsequently, the cells are pre-treated with various concentrations of (-)-loliolide

for 1-2 hours.

Inflammatory Stimulation: Following pre-treatment, the cells are stimulated with a

combination of interferon-gamma (IFN-γ) and tumor necrosis factor-alpha (TNF-α) to induce

an inflammatory response.

Measurement of Inflammatory Markers:

Cytokine Levels: The levels of pro-inflammatory cytokines (e.g., IL-6, IL-4, IL-13) and

chemokines in the cell culture supernatant are quantified using Enzyme-Linked

Immunosorbent Assay (ELISA) kits.[5]

ROS Production: Intracellular reactive oxygen species (ROS) production is measured

using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).

Western Blot Analysis: The expression levels of key proteins in the Nrf2/HO-1 and NF-κB

signaling pathways are determined by Western blotting to elucidate the mechanism of action.

Neuroprotective Properties
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Emerging research points to the neuroprotective potential of (-)-loliolide, suggesting its

relevance in the context of neurodegenerative diseases.[7]

Mechanism of Action:

Mitochondrial Protection: (-)-Loliolide has been shown to protect mitochondria from

dysfunction, a key factor in neuronal cell death.[7]

Reduction of Oxidative Stress: By mitigating oxidative stress, (-)-loliolide helps to protect

neurons from damage induced by reactive oxygen species.[7]

Anti-apoptotic Effects: The compound has demonstrated the ability to inhibit apoptosis

(programmed cell death) in neuronal cells.[7][8]

Inhibition of NF-κB Pathway: As in its anti-inflammatory role, the suppression of the NF-κB

pathway contributes to its neuroprotective effects by reducing neuroinflammation.[7]

These findings suggest that (-)-loliolide could be a valuable lead compound for the

development of therapies for neurodegenerative disorders such as Parkinson's and Alzheimer's

disease.

Diagram: Proposed Neuroprotective Mechanism of (-)-Loliolide
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Caption: Neuroprotective pathways of (-)-Loliolide.

Anticancer and Anti-Lipid Accumulation Activities
Preliminary studies have also indicated that (-)-loliolide may possess anticancer and anti-

obesity properties.

Anticancer Activity: Research suggests that (-)-loliolide can inhibit the proliferation of certain

cancer cells and induce apoptosis.[1][2][8]

Anti-Lipid Accumulation: (-)-Loliolide has been found to suppress lipid accumulation in

adipocytes by inhibiting adipogenic and lipogenic pathways.[9] This suggests a potential role

in the management of obesity.[9]
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Further research is warranted to fully elucidate the mechanisms and therapeutic potential of (-)-

loliolide in these areas.

Potential Applications and Future Directions
The diverse biological activities of (-)-loliolide make it a highly attractive molecule for various

applications:

Pharmaceuticals: As a lead compound for the development of new drugs targeting

inflammatory diseases, neurodegenerative disorders, and potentially cancer and obesity.[10]

[11]

Cosmeceuticals: Its antioxidant and anti-inflammatory properties make it a promising

ingredient for skincare products aimed at protecting against environmental damage and

reducing signs of aging.[10]

Functional Foods: Given its natural origin and safety profile, (-)-loliolide could be

incorporated into functional foods and dietary supplements.

Future research should focus on in-depth preclinical and clinical studies to validate its

therapeutic efficacy and safety. Furthermore, structure-activity relationship (SAR) studies could

lead to the synthesis of more potent and selective analogs.

Conclusion
(-)-Loliolide, or (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, is a natural

compound with a remarkable and diverse pharmacological profile. Its well-documented anti-

inflammatory and antioxidant activities, mediated through the Nrf2/HO-1 and NF-κB pathways,

along with its emerging neuroprotective and anticancer effects, underscore its significant

therapeutic potential. This technical guide serves as a foundational resource for researchers

and drug development professionals interested in harnessing the multifaceted biological

activities of this promising natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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